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N-(4-Chlorophenyl)-2-

cyanoacetamide

Cat. No.: B096720 Get Quote

An In-depth Technical Guide to the Physical Properties of N-(4-Chlorophenyl)-2-
cyanoacetamide

Abstract
N-(4-Chlorophenyl)-2-cyanoacetamide is a versatile chemical intermediate whose utility in

synthetic chemistry and drug development is intrinsically linked to its physical properties. A

thorough understanding of its melting point and solubility characteristics is paramount for its

effective handling, purification, reaction optimization, and formulation. This guide provides a

comprehensive overview of the known physical properties of N-(4-Chlorophenyl)-2-
cyanoacetamide, supported by detailed, field-proven experimental protocols for their precise

determination. Designed for researchers, scientists, and drug development professionals, this

document synthesizes technical data with practical insights, ensuring both accuracy and

applicability in a laboratory setting.

Compound Identification and Core Physical
Properties
N-(4-Chlorophenyl)-2-cyanoacetamide is an organic compound featuring a 4-chlorophenyl

group attached to the nitrogen of a 2-cyanoacetamide moiety. The presence of the polar cyano

(-C≡N) and amide (-C(=O)NH-) functional groups, combined with the relatively nonpolar
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chlorophenyl ring, results in a molecule of intermediate polarity. This structural composition

dictates its physical behavior, particularly its melting point and solubility profile.

The key identifying information and established physical properties are summarized below.

Table 1: Physical and Chemical Properties of N-(4-Chlorophenyl)-2-cyanoacetamide

Property Value Source(s)

CAS Number 17722-17-7 [1]

Molecular Formula C₉H₇ClN₂O [1]

Molecular Weight 194.62 g/mol

Melting Point 207-209 °C [1]

Appearance Solid, powder/crystalline form [2]

While the melting point is well-documented, a comprehensive public dataset on its solubility in

a wide range of laboratory solvents is not readily available. Therefore, this guide provides a

robust, standardized protocol for determining its solubility profile, enabling researchers to

generate reliable data tailored to their specific applications.

Experimental Determination of Melting Point
The melting point is a critical indicator of a solid compound's purity. For a pure crystalline solid,

the melting point is sharp, occurring over a narrow range (typically 0.5-1.0°C). The presence of

impurities disrupts the crystal lattice, typically causing a depression in the melting point and a

broadening of the melting range.[3] The protocol described here utilizes the capillary method,

which is widely adopted for its accuracy and requirement for only a small amount of sample.[4]

Principle of Capillary Melting Point Determination
A small, finely powdered sample of the compound is packed into a thin-walled capillary tube

and heated in a calibrated apparatus. The temperature is carefully monitored as the substance

transitions from solid to liquid. The melting range is recorded from the temperature at which the

first droplet of liquid appears to the temperature at which the entire sample becomes a clear

liquid.[5]
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Step-by-Step Protocol
Sample Preparation:

Ensure the N-(4-Chlorophenyl)-2-cyanoacetamide sample is completely dry and finely

powdered. If necessary, gently crush the crystals on a watch glass using a spatula.

Jab the open end of a capillary tube into the powder pile several times to introduce a small

amount of the sample.[5]

Invert the tube and tap its sealed end gently on a hard surface to compact the powder. To

ensure dense packing, drop the capillary tube, sealed-end down, through a long, vertical

glass tube onto the benchtop.[6] The final packed sample height should be approximately

2-3 mm.

Apparatus Setup (Digital Melting Point Apparatus, e.g., Mel-Temp):

Insert the packed capillary tube into the sample holder of the apparatus.[6]

If the approximate melting point is known (207-209 °C), set a starting temperature

approximately 20°C below this value.[5]

Set a rapid heating rate (e.g., 10-15 °C/minute) to approach the expected melting point.

Measurement:

Once the temperature is within 20°C of the expected melting point, reduce the heating rate

significantly to 1-2 °C per minute.[5]

Causality: A slow heating rate is critical to ensure thermal equilibrium between the sample,

the heating block, and the thermometer, yielding an accurate measurement.[5]

Observe the sample through the magnifying lens.

Record the temperature (T₁) at which the first droplet of liquid becomes visible.

Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely into a transparent liquid.
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The melting point is reported as the range T₁ - T₂.

Post-Measurement:

Allow the apparatus to cool sufficiently (at least 20°C below the melting point) before

running another sample.[5]

Always use a fresh capillary tube for each new measurement, as chemical changes may

have occurred in the previously melted sample.[5]

Workflow Diagram
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Caption: Workflow for Melting Point Determination.
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Experimental Determination of Solubility
Solubility is fundamentally governed by the principle of "like dissolves like," where substances

with similar polarities tend to be soluble in one another.[7][8] The solubility of N-(4-
Chlorophenyl)-2-cyanoacetamide will depend on the interplay between its polar amide and

nitrile groups and its nonpolar chlorophenyl ring. Furthermore, its solubility in aqueous solutions

can be influenced by pH if acidic or basic functional groups are present. This protocol outlines a

systematic approach to qualitatively assess solubility in a range of common laboratory solvents.

Principle of Qualitative Solubility Testing
A small, measured amount of the solute (N-(4-Chlorophenyl)-2-cyanoacetamide) is added to

a fixed volume of a solvent. The mixture is agitated, and the substance is classified as soluble if

it dissolves completely, forming a single homogeneous phase. A common operational definition

for "soluble" in such tests is the dissolution of approximately 25-30 mg of solute in 0.75-1.0 mL

of solvent.[9]

Step-by-Step Protocol
General Procedure:

For each solvent, place approximately 25 mg of N-(4-Chlorophenyl)-2-cyanoacetamide
into a clean, dry small test tube.

Add 0.75 mL of the chosen solvent in small portions (e.g., 3 x 0.25 mL).[9]

After each addition, shake the test tube vigorously for 10-20 seconds.

Observe the mixture. If the solid dissolves completely, the compound is soluble in that

solvent. If any solid remains, it is considered insoluble or sparingly soluble.

Solvent Selection and Rationale:

Water (H₂O): To assess solubility in a highly polar, protic solvent. The presence of polar

functional groups may impart some water solubility, but the nonpolar ring will likely limit it.

Diethyl Ether (CH₃CH₂OCH₂CH₃): A nonpolar solvent. Solubility in ether suggests the

compound has significant nonpolar character.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

http://chem.ws/dl-1014/exp12-organics.pdf
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol (CH₃CH₂OH): A polar, protic solvent of intermediate polarity. It can engage in

hydrogen bonding and is often a good solvent for compounds with mixed polarity.

Acetone ((CH₃)₂C=O): A polar, aprotic solvent. It is a versatile solvent capable of

dissolving many organic compounds.

Toluene (C₆H₅CH₃): A nonpolar, aromatic solvent. Solubility here would indicate a

predominantly nonpolar nature.

5% Aqueous Hydrochloric Acid (HCl): To test for the presence of a basic functional group

(like an amine). If the compound dissolves in aqueous acid but not in water, it suggests the

formation of a more soluble salt via protonation.[10]

5% Aqueous Sodium Hydroxide (NaOH): To test for an acidic functional group. The amide

N-H is generally not acidic enough to react with NaOH, but this test is standard practice.

Dissolution would indicate the formation of a soluble sodium salt.[9]

Recording Observations:

Record results clearly in a table, noting "Soluble," "Sparingly Soluble," or "Insoluble" for

each solvent.

Workflow Diagram
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Caption: Systematic Workflow for Qualitative Solubility Testing.

Safety Precautions
As with any chemical reagent, proper safety protocols must be observed when handling N-(4-
Chlorophenyl)-2-cyanoacetamide. Based on available safety data, the compound presents

several hazards.

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b096720?utm_src=pdf-body-img
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://www.benchchem.com/product/b096720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.[11]

H315: Causes skin irritation.[11]

H319: Causes serious eye irritation.[11]

H335: May cause respiratory irritation.[11]

Recommended Precautions:

Work in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[12]

Wear appropriate personal protective equipment (PPE), including safety glasses or

goggles, a lab coat, and chemical-resistant gloves.[11][12]

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly

with water.[12]

Wash hands thoroughly after handling.[11]

Always consult the most current Safety Data Sheet (SDS) for the specific material being used

before commencing any experimental work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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